Cas no 154050-41-6 (Phenol, 3-(1,2,5-thiadiazol-3-yl)-)
154050-41-6 structure
Product Name:Phenol, 3-(1,2,5-thiadiazol-3-yl)-
CAS No:154050-41-6
MF:C8H6N2OS
MW:178.211040019989
CID:1328048
Update Time:2024-08-18
Phenol, 3-(1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 3-(1,2,5-thiadiazol-3-yl)-
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- Inchi: 1S/C8H6N2OS/c11-7-3-1-2-6(4-7)8-5-9-12-10-8/h1-5,11H
- InChI Key: PMKORYLCCLIWLP-UHFFFAOYSA-N
- SMILES: C1(O)=CC=CC(C2C=NSN=2)=C1
Computed Properties
- Exact Mass: 178.02018
Experimental Properties
- Density: 1.380±0.06 g/cm3(Predicted)
- Boiling Point: 358.8±25.0 °C(Predicted)
- PSA: 46.01
- pka: 8.95±0.10(Predicted)
Phenol, 3-(1,2,5-thiadiazol-3-yl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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